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Abstract

Cyclo(Tyr-Val), a diketopiperazine cyclic dipeptide, is a naturally occurring metabolite first
identified in the marine actinomycete Nocardiopsis gilva. This technical guide provides a
comprehensive overview of the discovery, history, and physicochemical properties of
Cyclo(Tyr-Val). It details the experimental protocols for its isolation and characterization,
including the spectroscopic data that defined its structure. While initial biological screenings did
not reveal significant antioxidant, antitumor, or antifungal activities, its structural class, the
diketopiperazines, is known for a wide range of bioactivities, suggesting the potential for further
investigation and analog development. This document aims to serve as a foundational resource
for researchers interested in the chemistry and potential applications of Cyclo(Tyr-Val) and
related compounds.

Introduction

Cyclo(Tyr-Val), with the systematic name (3S,6S)-3-(4-hydroxybenzyl)-6-(propan-2-
yl)piperazine-2,5-dione, is a member of the diketopiperazine (DKP) family of cyclic dipeptides.
DKPs are a diverse and widely distributed class of natural products found in various organisms,
including bacteria, fungi, and marine invertebrates. They are known to exhibit a broad spectrum
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of biological activities, making them attractive scaffolds for drug discovery and development.
The discovery of Cyclo(Tyr-Val) has contributed to the growing library of known DKPs and
provides a new molecular entity for further scientific exploration.

Discovery and History

Cyclo(L-Tyr-L-Val) was first isolated and characterized in 2013 by Tian and colleagues from the
marine actinomycete, Nocardiopsis gilva YIM 90087.[1][2][3] This discovery was part of a
broader investigation into the secondary metabolites of this halophilic actinomycete.
Subsequently, Cyclo(Tyr-Val) has also been identified as a metabolite produced by the marine
bacterium Pseudomonas putida, isolated from the sponge Haliclona sp.

Initial biological activity screenings of Cyclo(L-Tyr-L-Val) reported in the discovery paper
indicated that the compound was inactive as an antioxidant, antitumor, or antifungal agent.[2][3]
Despite this initial lack of activity, its presence in patents with broad therapeutic claims
suggests continued interest in its potential applications.[2][3]

Physicochemical Properties

A summary of the key physicochemical properties of Cyclo(Tyr-Val) is presented in the table
below.
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Property Value Reference

(3S,6S)-3-(4-hydroxybenzyl)-6-
Systematic Name (propan-2-yl)piperazine-2,5- [4]
dione

Cyclo(L-Tyr-L-Val), Cyclic
Synonyms diketopiperazine-L-valyl-L- [2]
tyrosine, Cyclo(Val-Tyr)

CAS Number 21754-25-6 [2][4]
Molecular Formula C14H18N203 [2][4]
Molecular Weight 262.3 g/mol [2][4]
Appearance White solid [3]

Purity >95% by HPLC [21[3]

B Soluble in ethanol, methanol,
Solubility BME. and DMSO [2][3]

Storage -20°C [2][3]

Experimental Protocols
Isolation of Cyclo(L-Tyr-L-Val) from Nocardiopsis gilva

The following protocol is based on the initial discovery and isolation of Cyclo(L-Tyr-L-Val).
4.1.1. Fermentation

A detailed fermentation protocol for the cultivation of Nocardiopsis gilva to produce Cyclo(L-Tyr-
L-Val) would typically involve the following steps. Specific media components and culture
conditions from the primary literature are essential for reproducibility.

4.1.2. Extraction and Fractionation

The extraction and fractionation process for isolating Cyclo(L-Tyr-L-Val) generally follows a
standard natural product chemistry workflow.
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Caption: General workflow for the isolation of Cyclo(Tyr-Val).
4.1.3. Structure Elucidation

The structure of the isolated Cyclo(L-Tyr-L-Val) was determined using a combination of
spectroscopic techniques.

Technique Key Findings

The molecular formula was established as

C14H18N203 based on High-Resolution
Mass Spectrometry (MS) o

Electrospray lonization Mass Spectrometry

(HRESIMS) data.

The proton NMR spectrum revealed signals
corresponding to a tyrosine residue (aromatic
1H NMR Spectroscopy protons and B-methylene protons) and a valine

residue (a-proton, B-proton, and two methyl

groups).

The carbon NMR spectrum showed resonances
for all 14 carbons, including two amide

13C NMR Spectroscopy carbonyls, the aromatic carbons of the tyrosine
side chain, and the aliphatic carbons of both

amino acid residues.

These experiments were used to establish the

connectivity of protons and carbons within the
2D NMR (COSY, HMQC, HMBC) . _ _ _

tyrosine and valine spin systems and to confirm

the cyclic dipeptide structure.

4.2. Chemical Synthesis

While a specific, detailed protocol for the chemical synthesis of Cyclo(Tyr-Val) is not readily
available in the public domain, the general synthesis of diketopiperazines is well-established. A
plausible synthetic route would involve the coupling of protected L-tyrosine and L-valine,
followed by deprotection and cyclization.

Caption: A plausible synthetic route for Cyclo(Tyr-Val).
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Biological Activity

As previously mentioned, the initial report on Cyclo(L-Tyr-L-Val) indicated a lack of significant
activity in the assays performed.[2][3] Specifically, it was found to be inactive as an antioxidant,
antitumor, or antifungal agent.

It is important to note that the biological activity of diketopiperazines can be highly specific and
dependent on the constituent amino acids, their stereochemistry, and the overall conformation
of the molecule. Therefore, the absence of activity in a limited set of initial screens does not
preclude the possibility of other, as-yet-undiscovered biological functions. Further research is
warranted to explore a wider range of biological targets and assay systems.

Conclusion and Future Perspectives

Cyclo(Tyr-Val) is a structurally characterized diketopiperazine with a documented natural
origin. While its own biological activity profile remains largely unexplored beyond initial negative
reports, its chemical structure places it within a class of compounds of significant interest to the
pharmaceutical and biotechnology industries.

Future research on Cyclo(Tyr-Val) could focus on several key areas:

o Comprehensive Biological Screening: A broader and more diverse panel of biological assays
could uncover previously unknown activities.

e Analog Synthesis and Structure-Activity Relationship (SAR) Studies: The chemical synthesis
of analogs with modifications to the tyrosine and valine side chains could lead to the
discovery of potent and selective bioactive compounds.

 Investigation of its Ecological Role: Understanding the function of Cyclo(Tyr-Val) in its
producing organisms, Nocardiopsis gilva and Pseudomonas putida, could provide insights
into its natural role and potential applications.

This technical guide provides a solid foundation of the current knowledge on Cyclo(Tyr-Val),
with the aim of stimulating further research into this and other related diketopiperazines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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